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Compound of Interest

Compound Name: Diana

Cat. No.: B7908659

The proper disposal of any laboratory substance is paramount for ensuring the safety of
personnel and the protection of the environment. When referring to a substance named
"Diana," it is crucial to first identify the specific chemical product, as the name is associated
with several distinct materials, each with its own unique hazard profile and corresponding
disposal requirements. This guide provides detailed disposal procedures for various
substances identified as "Diana” and outlines a general workflow for the safe management of
laboratory chemical waste.

Identifying Your "Diana" Substance

Safety Data Sheets (SDS) reveal that the name "Diana" or "Dina" is used for several different
laboratory and industrial products. The correct disposal procedure is entirely dependent on the
nature of the specific substance. Below is a summary of the identified products and their
general classification.
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Chemical e L.
Product Name . Hazard Classification
Composition/Use

Fertilizer (Inoculation of

Mycorrhizal Mushrooms — )
DIANA ) ) o Non-hazardous mixture
Consortium of Nitrogen-Fixing

Bacteria)
) ) ) . Flammable solid, Toxic if
Diana ND Dicyclohexylammonium nitrite
swallowed[1]
. ) o Non-hazardous, may cause
DINA Diisononyl adipate (Plasticizer)

eye and skin irritation[2]

o ) ) Not specified, dispose
Buffer for in-vitro diagnostic )
OC-SENSOR DIANA Buffer according to local
use
regulations[3]

_ Laboratory reagent for In Vitro N
Dia-CaCl2 ) ) Not classified as hazardous
Diagnostic use

Disposal and Safety Procedures for Specific "Diana"
Products

Based on the Safety Data Sheets, the following tables summarize the essential safety and
disposal information for each identified "Diana" product.

DIANA (Fertilizer)

This product is a non-hazardous mixture of mycorrhizal mushrooms and nitrogen-fixing
bacteria.[4]
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Aspect Procedure

) ) Wear protective gloves/clothing and eye/face
Personal Protective Equipment (PPE) _
protection.[4]

Wash hands thoroughly after use. Do not eat,
Handling drink, or smoke when using this product. Keep

container tightly closed.[4]

The product is biologically inert and not
dangerous under normal use. However, it
) should not be released into the environment.
Disposal ] )
Sweep up or vacuum spills and place in a
suitable container for disposal. Do not flush into

surface water or sanitary sewer systems.[4]

Skin contact: For sensitive skin, wash with soap

and water. Eye contact: Wash immediately with
First Aid plenty of water for at least 15 minutes.

Ingestion: Do not eat, drink or smoke during

use.[4]

Diana ND (Dicyclohexylammonium nitrite)

This product is a flammable solid and is toxic if swallowed. It can cause damage to the
hematopoietic system.[1]
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Aspect

Procedure

Personal Protective Equipment (PPE)

Wear protective gloves and eye/face protection.
Wear impervious clothing such as an apron or

boots. Wear safety masks.[1]

Handling

Keep away from heat, sparks, open flames, and
hot surfaces. Ground/bond container and
receiving equipment. Use explosion-proof
electrical/ventilating/lighting equipment. Do not
breathe dust/fume/vapors/spray. Wash hands
thoroughly after handling. Do not eat, drink or

smoke when using this product.[1]

Disposal

Comply with all national and local regulations.
Store locked up.[1] For spills, isolate the hazard
area, remove all ignition sources, pick up the
product, and place it in a covered chemical
waste container for disposal. Do not wash away

into sewers or waterways.[1]

First Aid

Swallowed: Immediately call a POISON
CENTER or doctor/physician. Rinse mouth.
Inhaled: Remove victim to fresh air and keep at
rest. Skin: Wash with plenty of soap and water.
Eye: Rinse cautiously with water for several

minutes.[1]

DINA (Diisononyl adipate)

This product is a non-hazardous plasticizer which may be irritating to the eyes and skin.[2]
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Personal Protective Equipment (PPE) Wear protective eye shields and clothing.[2]

Exercise good chemical handling practice. Avoid
contact with skin and eyes. Keep container

Handling ) ) )
tightly closed in a dry and well-ventilated place.

[2]

Reclaim or dispose of material in accordance

with all applicable local, state, and federal
Disposal regulations.[2] For spills, contain the spill with

inert absorbent or earth and collect for recycling

or disposal.[2]

Inhalation: Remove to fresh air. Eyes: Flush
] ) eyes with water for 15 minutes. Skin: Wash skin
First Aid . . .
with soap and water. Ingestion: Do not induce

vomiting. Seek medical attention.[2]

OC-SENSOR DIANA Buffer

This is a buffer solution for in-vitro diagnostic use.[3]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.hbchemical.com/wp-content/uploads/2022/09/DINA-SDS.pdf
https://www.hbchemical.com/wp-content/uploads/2022/09/DINA-SDS.pdf
https://www.hbchemical.com/wp-content/uploads/2022/09/DINA-SDS.pdf
https://www.hbchemical.com/wp-content/uploads/2022/09/DINA-SDS.pdf
https://www.hbchemical.com/wp-content/uploads/2022/09/DINA-SDS.pdf
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.clindia.nl/wp-content/uploads/2023/09/eiken-msds-oc-sensor_diana_buffer-20000934.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Aspect Procedure

Personal Protective Equipment (PPE) Use personal protective equipment.[3]

Handl Avoid breathing vapors, mist, or gas. Ensure
andling o
adequate ventilation.[3]

Dispose in a safe manner in accordance with

local disposal regulations. Do not pour product
Disposal down the drain or river directly.[3] For spills,

wipe up the solution and keep it in a suitable,

closed container for disposal.[3]

Inhalation: Move to fresh air. Skin Contact:
] ) Wash with plenty of water. Eye Contact: Rinse
First Aid . . :
cautiously with water for 15 minutes or longer.

Ingestion: Rinse mouth out with water.[3]

General Workflow for Laboratory Chemical Disposal

For any chemical, including those not specifically listed above, a systematic approach to waste
management is essential. The following diagram illustrates a general workflow for the proper
disposal of laboratory chemicals. This process is designed to ensure safety and compliance
with institutional and regulatory standards.[5][6][7]
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General Laboratory Chemical Disposal Workflow

1. Identify the Chemical & Review SDS

2. Determine Waste Category

Non-Hazardous “Hazardous

Non-Hazardous Waste Hazardous Waste

Dispose via Regular Trash or Sanitary Sewer (if permitted) 3. Segregate Waste

4. Label Container Correctly

5. Store in Designated Area

6. Arrange for Disposal

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe disposal of laboratory chemicals.

This workflow emphasizes the critical initial step of identifying the chemical and consulting its
Safety Data Sheet. The SDS is the primary source of information regarding the hazards,
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handling, and disposal of a substance. Following this, the waste must be categorized as
hazardous or non-hazardous, which dictates the subsequent steps of segregation, labeling,
storage, and final disposal through the appropriate channels, such as your institution's
Environmental Health and Safety (EHS) department.[6] Always adhere to your institution's
specific protocols and local regulations for waste management.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7908659#diana-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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